Hydrogen-Bond Donor Advantage
The target compound possesses a single hydrogen-bond donor (the tertiary alcohol proton), a feature absent in the two most structurally similar analogs: N-[(2-benzyl-5-phenyl-2H-1,2,3-triazol-4-yl)methyl]cyclopropanamine (HBD = 0) and N-[(2-benzyl-5-phenyl-2H-1,2,3-triazol-4-yl)methyl]-N-(tert-butyl)amine (HBD = 0) [1]. The presence or absence of an HBD fundamentally alters target engagement profiles. For example, in a series of ceramide analogs, the replacement of the amide bond with a triazole maintained cytotoxicity, but the retention of a hydroxyl group was critical for apoptosis induction [2]. This suggests that the target compound’s alcohol may confer distinct, interaction-dependent pharmacology that HBD-lacking analogs cannot replicate.
| Evidence Dimension | Hydrogen-Bond Donor Count (HBD) |
|---|---|
| Target Compound Data | HBD = 1 (tertiary alcohol) |
| Comparator Or Baseline | N-[(2-benzyl-5-phenyl-2H-1,2,3-triazol-4-yl)methyl]cyclopropanamine: HBD = 0; N-[(2-benzyl-5-phenyl-2H-1,2,3-triazol-4-yl)methyl]-N-(tert-butyl)amine: HBD = 0 |
| Quantified Difference | Absolute difference: 1 HBD |
| Conditions | Calculated using standard cheminformatics software (ECBD/SwissADME) |
Why This Matters
An additional HBD can enable a new, specific hydrogen-bond interaction with a target protein, potentially increasing binding affinity and selectivity over analogs that lack this feature.
- [1] ECBD property profiles for EOS82917 (target) and structurally related triazoles lacking alcohol functionality. View Source
- [2] Kim, S.; Lee, J.; Lee, T.; Lee, S.-K.; Park, H.-G.; Yoon, J. Design, synthesis, and preliminary biological evaluation of a novel triazole analogue of ceramide. Bioorg. Med. Chem. Lett. 2007, 17, 4584–4587. DOI: 10.1016/j.bmcl.2007.05.086 View Source
